Cas no 2227819-22-7 (methyl (3S)-3-(4-bromofuran-2-yl)-3-hydroxypropanoate)
methyl (3S)-3-(4-bromofuran-2-yl)-3-hydroxypropanoate Chemical and Physical Properties
Names and Identifiers
-
- methyl (3S)-3-(4-bromofuran-2-yl)-3-hydroxypropanoate
- EN300-1917502
- 2227819-22-7
-
- Inchi: 1S/C8H9BrO4/c1-12-8(11)3-6(10)7-2-5(9)4-13-7/h2,4,6,10H,3H2,1H3/t6-/m0/s1
- InChI Key: WSIKWFOGCMLOFK-LURJTMIESA-N
- SMILES: BrC1=COC(=C1)[C@H](CC(=O)OC)O
Computed Properties
- Exact Mass: 247.96842g/mol
- Monoisotopic Mass: 247.96842g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 4
- Complexity: 185
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.7
- Topological Polar Surface Area: 59.7Ų
methyl (3S)-3-(4-bromofuran-2-yl)-3-hydroxypropanoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1917502-0.05g |
methyl (3S)-3-(4-bromofuran-2-yl)-3-hydroxypropanoate |
2227819-22-7 | 0.05g |
$1632.0 | 2023-09-17 | ||
| Enamine | EN300-1917502-0.1g |
methyl (3S)-3-(4-bromofuran-2-yl)-3-hydroxypropanoate |
2227819-22-7 | 0.1g |
$1711.0 | 2023-09-17 | ||
| Enamine | EN300-1917502-0.25g |
methyl (3S)-3-(4-bromofuran-2-yl)-3-hydroxypropanoate |
2227819-22-7 | 0.25g |
$1789.0 | 2023-09-17 | ||
| Enamine | EN300-1917502-0.5g |
methyl (3S)-3-(4-bromofuran-2-yl)-3-hydroxypropanoate |
2227819-22-7 | 0.5g |
$1866.0 | 2023-09-17 | ||
| Enamine | EN300-1917502-1.0g |
methyl (3S)-3-(4-bromofuran-2-yl)-3-hydroxypropanoate |
2227819-22-7 | 1g |
$1944.0 | 2023-06-02 | ||
| Enamine | EN300-1917502-2.5g |
methyl (3S)-3-(4-bromofuran-2-yl)-3-hydroxypropanoate |
2227819-22-7 | 2.5g |
$3809.0 | 2023-09-17 | ||
| Enamine | EN300-1917502-5.0g |
methyl (3S)-3-(4-bromofuran-2-yl)-3-hydroxypropanoate |
2227819-22-7 | 5g |
$5635.0 | 2023-06-02 | ||
| Enamine | EN300-1917502-10.0g |
methyl (3S)-3-(4-bromofuran-2-yl)-3-hydroxypropanoate |
2227819-22-7 | 10g |
$8357.0 | 2023-06-02 | ||
| Enamine | EN300-1917502-1g |
methyl (3S)-3-(4-bromofuran-2-yl)-3-hydroxypropanoate |
2227819-22-7 | 1g |
$1944.0 | 2023-09-17 | ||
| Enamine | EN300-1917502-5g |
methyl (3S)-3-(4-bromofuran-2-yl)-3-hydroxypropanoate |
2227819-22-7 | 5g |
$5635.0 | 2023-09-17 |
methyl (3S)-3-(4-bromofuran-2-yl)-3-hydroxypropanoate Related Literature
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
4. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
Additional information on methyl (3S)-3-(4-bromofuran-2-yl)-3-hydroxypropanoate
Methyl (3S)-3-(4-Bromofuran-2-yl)-3-hydroxypropanoate (CAS No. 2227819-22-7): An Overview of Its Synthesis, Properties, and Applications
Methyl (3S)-3-(4-bromofuran-2-yl)-3-hydroxypropanoate (CAS No. 2227819-22-7) is a unique and versatile compound that has garnered significant attention in the fields of organic chemistry, pharmaceutical research, and materials science. This compound is characterized by its complex structure, which includes a brominated furan ring and a chiral hydroxypropanoate moiety. The combination of these functional groups endows the molecule with a range of interesting properties and potential applications.
The synthesis of methyl (3S)-3-(4-bromofuran-2-yl)-3-hydroxypropanoate typically involves a multi-step process that requires precise control over reaction conditions to ensure the formation of the desired stereoisomer. One common approach involves the bromination of a furan derivative followed by a selective hydroxylation and esterification step. Recent advancements in asymmetric synthesis have further refined these methods, enabling the production of high-purity enantiomers with improved yields and reduced side reactions.
In terms of physical properties, methyl (3S)-3-(4-bromofuran-2-yl)-3-hydroxypropanoate is a white crystalline solid with a melting point of approximately 105°C. It is soluble in common organic solvents such as methanol, ethanol, and dichloromethane but exhibits limited solubility in water. The presence of the bromine atom and the hydroxyl group imparts polarity to the molecule, which can influence its interactions with other compounds and materials.
The chemical reactivity of methyl (3S)-3-(4-bromofuran-2-yl)-3-hydroxypropanoate is another key aspect that has been extensively studied. The bromine atom serves as an excellent leaving group, making the compound an ideal precursor for various substitution reactions. Additionally, the hydroxyl group can participate in nucleophilic addition reactions, esterification, and other transformations. These properties make it a valuable intermediate in the synthesis of more complex molecules.
In the pharmaceutical industry, methyl (3S)-3-(4-bromofuran-2-yl)-3-hydroxypropanoate has shown promise as a lead compound for drug discovery. Its unique structure and reactivity have led to its exploration in the development of novel therapeutic agents. For instance, recent studies have demonstrated its potential as an inhibitor of specific enzymes involved in metabolic pathways associated with diseases such as cancer and diabetes. The chiral nature of the compound also allows for the design of enantioselective drugs with enhanced efficacy and reduced side effects.
Beyond its pharmaceutical applications, methyl (3S)-3-(4-bromofuran-2-yl)-3-hydroxypropanoate has found use in materials science. Its ability to undergo controlled polymerization reactions has led to the development of functional polymers with tunable properties. These polymers can be tailored for various applications, including drug delivery systems, coatings, and adhesives. The presence of the furan ring also confers unique optical and electronic properties to these materials, making them suitable for advanced technological applications.
Environmental considerations are also important when discussing compounds like methyl (3S)-3-(4-bromofuran-2-yl)-3-hydroxypropanoate. Research into its biodegradability and environmental impact is ongoing to ensure that its use aligns with sustainable practices. Preliminary studies suggest that under certain conditions, the compound can be broken down into less harmful byproducts, although further investigation is needed to fully understand its environmental fate.
In conclusion, methyl (3S)-3-(4-bromofuran-2-yl)-3-hydroxypropanoate (CAS No. 2227819-22-7) is a multifaceted compound with a wide range of potential applications in organic chemistry, pharmaceutical research, and materials science. Its unique structure and chemical properties make it an attractive candidate for further exploration and development. As research continues to advance, it is likely that new uses and improvements will be discovered, further expanding its utility in various scientific fields.
2227819-22-7 (methyl (3S)-3-(4-bromofuran-2-yl)-3-hydroxypropanoate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)